Self-assembled Co(ii) molecular squares incorporating the bridging ligand 4,7-phenanthrolino-5,6:5′,6′-pyrazine†

Dalton Transactions Pub Date: 2011-10-21 DOI: 10.1039/C1DT11254F

Abstract

Three high-spin tetranuclear cobalt(II) complexes have been prepared with the bridging ligand 4,7-phenanthrolino-5,6:5′,6′-pyrazine (ppz) through metal-ion directed self-assembly. The complexes differ by the incorporation of three different coordinating anions: chloride, thiocyanide and selenocyanide. The physical properties of these complexes have been investigated in detail.

Graphical abstract: Self-assembled Co(ii) molecular squares incorporating the bridging ligand 4,7-phenanthrolino-5,6:5′,6′-pyrazine
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